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Compound of Interest

Compound Name: 3-Chloro-4-methoxyphenol

Cat. No.: B1590030 Get Quote

An In-depth Technical Guide to the Potential Biological Activity of 3-Chloro-4-methoxyphenol

For Researchers, Scientists, and Drug Development Professionals

Introduction
In the landscape of drug discovery and development, phenolic compounds represent a

cornerstone of medicinal chemistry, offering a versatile scaffold for therapeutic innovation. The

strategic functionalization of the phenol ring can profoundly influence a molecule's biological

activity. The introduction of methoxy (-OCH₃) and chloro (-Cl) groups, for instance, can

modulate physicochemical properties such as lipophilicity, electronic character, and metabolic

stability, thereby fine-tuning the compound's interaction with biological targets.[1][2]

This guide focuses on 3-Chloro-4-methoxyphenol, a molecule that combines these key

functional groups. While direct, extensive research on this specific compound is nascent, its

structural similarity to other biologically active methoxyphenols and chlorinated phenols

provides a strong rationale for its investigation. This document will synthesize existing

knowledge on related compounds to infer potential biological activities, propose underlying

mechanisms of action, and provide detailed experimental protocols to systematically evaluate

its therapeutic potential. We will explore its prospective antioxidant, antimicrobial, and cytotoxic

activities, offering a roadmap for researchers to unlock the potential of this intriguing molecule.
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Physicochemical Properties of 3-Chloro-4-
methoxyphenol
A thorough understanding of a compound's physicochemical properties is fundamental to

predicting its biological behavior, including absorption, distribution, metabolism, and excretion

(ADME).

Property Value Source

Molecular Formula C₇H₇ClO₂ PubChem[3]

Molecular Weight 158.58 g/mol PubChem[3]

IUPAC Name 3-chloro-4-methoxyphenol PubChem[3]

CAS Number 18093-12-4 PubChem[3]

SMILES COC1=C(C=C(C=C1)O)Cl PubChem[3]

Physical Description
Not specified; likely a solid at

room temperature
Inferred

Solubility
Data not available; expected to

have moderate lipophilicity
Inferred

Potential Biological Activities and Mechanistic
Insights
Based on its structural features—a guaiacol (2-methoxyphenol) derivative with a chlorine

substituent—we can hypothesize several areas of biological activity.

Antioxidant and Radical-Scavenging Activity
The phenolic hydroxyl group is a hallmark of antioxidant activity, capable of donating a

hydrogen atom to neutralize free radicals. The methoxy group at the para-position can further

stabilize the resulting phenoxyl radical through resonance.

Proposed Mechanism: The primary antioxidant mechanism is expected to be hydrogen atom

transfer (HAT) from the phenolic -OH group to a radical species (R•), effectively terminating the
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radical chain reaction. The stability of the resulting 3-chloro-4-methoxyphenoxyl radical will be a

key determinant of its antioxidant potency.

Studies on related methoxyphenols, such as eugenol and vanillin, have demonstrated

significant free radical scavenging capabilities.[4][5] Similarly, dimers of p-methoxyphenol have

shown enhanced antioxidant activity compared to their monomers.[6][7] It is plausible that 3-
Chloro-4-methoxyphenol will exhibit similar properties. However, the electron-withdrawing

nature of the chlorine atom at the meta-position to the hydroxyl group might modulate this

activity.

Antimicrobial Activity
Phenolic compounds are well-known for their antimicrobial properties. The lipophilicity imparted

by the chloro and methoxy groups may enhance the ability of 3-Chloro-4-methoxyphenol to
disrupt microbial cell membranes.

Proposed Mechanism: The antimicrobial action could involve several mechanisms:

Membrane Disruption: The compound may partition into the lipid bilayer of bacterial or fungal

cell membranes, altering membrane fluidity and permeability, leading to leakage of

intracellular components.

Enzyme Inhibition: The molecule could interact with and inhibit essential microbial enzymes,

such as those involved in cell wall synthesis or energy metabolism.

Inhibition of Virulence Factors: It may interfere with microbial signaling pathways or the

production of toxins and other virulence factors.

Research on natural methoxyphenols like eugenol has confirmed their efficacy against a range

of foodborne pathogens and spoilage bacteria.[4][8] Furthermore, the inclusion of a chloro

substituent in maleimide derivatives has been shown to result in excellent antimicrobial activity.

[9]

Cytotoxicity and Potential Anticancer Activity
The cytotoxicity of phenolic compounds is a double-edged sword. While it can be a source of

toxicity, it is also a desirable trait for anticancer agents. The presence of a chloro group can
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enhance the cytotoxic potential of a molecule. For example, the related compound 3-Chloro-4-

methoxybenzaldehyde is known to have high cytotoxicity.

Proposed Mechanism:

Induction of Oxidative Stress: Paradoxically, some antioxidants can act as pro-oxidants

under certain conditions, generating reactive oxygen species (ROS) that can damage

cellular components and trigger apoptosis (programmed cell death) in cancer cells.

Inhibition of Key Cellular Pathways: The compound could inhibit critical signaling pathways

involved in cancer cell proliferation, survival, and metastasis. For instance, many phenolic

compounds are known to inhibit protein kinases or other enzymes crucial for tumor growth.

Derivatives of 4-allyl-2-methoxyphenol have demonstrated cytotoxicity against human breast

cancer cells.[10]

Tubulin Polymerization Inhibition: The structural features of 3-Chloro-4-methoxyphenol
bear some resemblance to scaffolds of known tubulin polymerization inhibitors, a validated

anticancer mechanism.[11]

It is important to note that 4-methoxyphenol has been shown to be a non-genotoxic carcinogen

in rats, an effect linked to cytotoxicity and enhanced cell proliferation.[12] Therefore, any

investigation into the anticancer potential of 3-Chloro-4-methoxyphenol must be

accompanied by rigorous toxicological evaluation.

Methodologies for Biological Activity Assessment
To empirically validate the hypothesized biological activities of 3-Chloro-4-methoxyphenol, a
systematic experimental approach is required. Below are detailed protocols for key assays.

Experimental Workflow for Initial Screening
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Phase 1: In Vitro Activity Profiling

Phase 2: Mechanistic Studies (if active in Phase 1)

Phase 3: Lead Optimization

3-Chloro-4-methoxyphenol
(Stock Solution)

Antioxidant Assays
(DPPH, ABTS)

Antimicrobial Screening
(MIC/MBC Assays)

Cytotoxicity Screening
(MTT/MTS Assay)

Cellular ROS Measurement

Apoptosis Assays
(Annexin V/PI Staining)

Western Blot for
Signaling Pathways

Structure-Activity
Relationship (SAR) Studies
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Prepare Serial Dilutions of
3-Chloro-4-methoxyphenol in 96-well plate

Add Inoculum to each well

Prepare Standardized
Microbial Inoculum

Incubate at appropriate
temperature and time

Visually inspect for turbidity

Determine MIC:
Lowest concentration with no growth

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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